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Bupirimate Dissipation Half-Life Comparison

Crop Location Half-Life (Days) Experimental Conditions Source

Cucumber Liaoning, China 0.57 Open field; first-order [1]
kinetics

Cucumber  Guizhou, China 0.76 Open field; first-order [1]
kinetics

Cucumber Shandong, China 0.91 Open field; first-order [1]
kinetics

Cucumber Jiangsu, China 1.39 Open field; first-order [1]
kinetics

Strawberry  China (Multiple 1.3 - 4.8 (for 25 Field-to-table study; first- [2]

regions) pesticides studied) order kinetics
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The half-life data is derived from rigorous field trials and analytical methods. Here are the detailed

experimental protocols from the key studies:

¢ Field Trial Design (Cucumber): Supervised field trials were conducted in 12 representative regions
across China, following Good Agricultural Practices (GAP). For dissipation studies, bupirimate was
applied at the recommended dosage. Cucumber samples were collected at predetermined intervals
(e.g., 0,1, 3,5, 7 days) after application [1] [3].
e Sample Preparation and Analysis (QUEChERS method):
o Extraction: A 10.0 g homogenized sample was weighed into a 50 mL centrifuge tube. 10 mL of
acidified acetonitrile (2% acetic acid, v/v) was added, and the mixture was vortexed vigorously
for 1 minute [3].
o Partitioning: A salt mixture (4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g
disodium hydrogen citrate sesquihydrate) was added. The tube was immediately shaken for 2
minutes and then centrifuged [4].
o Clean-up: For cucumber samples, a dispersive Solid-Phase Extraction (d-SPE) cleanup was
used. An aliquot of the upper acetonitrile layer was transferred to a tube containing 50 mg PSA
(for removing polar interferences) and 20 mg GCB (for removing pigments), vortexed, and
centrifuged [1].
¢ Instrumental Analysis: The final extracts were analyzed using Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). Quantification was performed, and
the method was validated with recoveries ranging from 95.2% to 98.7% and relative standard
deviations (RSDs) below 5.54%, demonstrating high accuracy and precision [1].

Experimental Workflow Diagram

The following diagram illustrates the key steps involved in determining the dissipation half-life of

bupirimate in crops, from field sampling to data analysis.
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Key Insights from the Data

e Crop-Specific Differences: The data suggests bupirimate dissipates faster in cucumbers (half-life
of 0.57-1.39 days) than in strawberries (general range of 1.3-4.8 days for various pesticides) [2] [1].
This highlights the critical influence of the crop matrix on pesticide persistence.

e Regional Variability: In cucumbers alone, the half-life varied by approximately 2.4 times across
different provinces in China. Factors such as climate, soil properties, and sunlight exposure likely
contribute to these differences [1].

¢ Rapid Dissipation Overall: The short half-lives across all regions indicate that bupirimate is a non-
persistent pesticide that dissipates relatively quickly in these crops when applied according to Good
Agricultural Practices [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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